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Compound of Interest

Compound Name: Magnyl

Cat. No.: B1194838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Magnyl, a plain formulation of acetylsalicylic

acid (ASA), with an alternative micro-encapsulated formulation, Globentyl. The information is

based on a published clinical trial to aid in the understanding of their respective performances.

Data Presentation: Magnyl vs. Globentyl
A randomized, double-blind, cross-over study involving 12 healthy volunteers compared the

effects of Magnyl and Globentyl on platelet function.[1] Both drugs were administered at a daily

dose of 75 mg for two weeks, separated by a two-week washout period.[1] The study

concluded that both formulations significantly inhibited platelet activity.[1]

Parameter Magnyl (Plain ASA)
Globentyl (Micro-

encapsulated ASA)

Comparative

Outcome

Platelet Aggregation
Significantly

depressed

Significantly

depressed

No difference in mode

of action observed[1]

Thromboxane

Formation

Significantly

depressed

Significantly

depressed

No difference in mode

of action observed[1]

Bleeding Time
Significantly

prolonged

Significantly

prolonged

No difference in mode

of action observed[1]
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Note: The cited study did not find a statistically significant difference in the mode of action

between the plain and micro-encapsulated formulations of acetylsalicylic acid at the given

dosage.[1]

Experimental Protocols
The key methodologies for the comparative study between Magnyl and Globentyl are outlined

below.[1]

Study Design: A randomized, double-blind, cross-over clinical trial.[1]

Participants: 12 healthy male volunteers.[1]

Treatment Regimen:

Drug Administration: Participants received either Magnyl (75 mg daily) or Globentyl (75 mg

daily).[1]

Treatment Period: Each drug was administered for a period of 2 weeks.[1]

Washout Period: A 2-week washout period separated the two treatment periods to eliminate

the effects of the first drug before the second was administered.[1]

Endpoints Measured:

Platelet aggregation[1]

Thromboxane formation[1]

Bleeding time[1]
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Caption: A flowchart of the randomized cross-over study design.
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Acetylsalicylic acid, the active ingredient in Magnyl, exerts its anti-inflammatory, analgesic, and

antipyretic effects primarily through the irreversible inhibition of the cyclooxygenase (COX)

enzymes.[2][3] This inhibition reduces the production of prostaglandins and thromboxanes.[2]
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Caption: The inhibitory effect of Magnyl on the COX pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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